(Z)-2-(furan-2-ylmethylene)-3-oxo-2,3-dihydrobenzofuran-6-yl furan-2-carboxylate

• IUPAC Name: [(2Z)-2-(furan-2-ylmethylidene)-3-oxo-1-benzofuran-6-yl] furan-2-carboxylate
• InChI: InChI=1S/C18H10O6/c19-17-13-6-5-12(23-18(20)14-4-2-8-22-14)10-15(13)24-16(17)9-11-3-1-7-21-11/h1-10H/b16-9-
• InChI Key: PJHNTECHIKLOKI-SXGWCWSVSA-N
• Canonical SMILES: C1=COC(=C1)C=C2C(=O)C3=C(O2)C=C(C=C3)OC(=O)C4=CC=CO4
• Isomeric SMILES: C1=COC(=C1)/C=C\2/C(=O)C3=C(O2)C=C(C=C3)OC(=O)C4=CC=CO4
• Molecular Formula: C18H10O6
• Molecular Weight: 322.3 g/mol
• CAS No.: 622360-67-2

Description

(Z)-2-(furan-2-ylmethylene)-3-oxo-2,3-dihydrobenzofuran-6-yl furan-2-carboxylate is a useful research compound. Its molecular formula is C18H10O6 and its molecular weight is 322.272. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• Synthesis of Furan Derivatives: The compound has been utilized in the synthesis of furan derivatives, showcasing its role in creating valuable chemical entities through palladium-catalyzed oxidative carbonylation processes. Such synthetic routes offer pathways to high-value furan-3-carboxylic esters, demonstrating the compound's utility in organic synthesis and chemical research (Gabriele et al., 2012).
• Antimicrobial Activity: Derivatives of the compound have been synthesized to study their potential in interfering with microbial communication and biofilm formation, indicating its relevance in microbiological research and the development of new antimicrobial strategies (Benneche et al., 2008).

Chemical Reactions and Mechanisms

• Cyclization Reactions: The compound's framework has been applied in cyclization/dehydrogenation strategies, leading to the efficient synthesis of related benzofuran and dihydrobenzofuran derivatives. These reactions highlight its applicability in crafting complex organic molecules, beneficial for materials science and drug development (Bellur & Langer, 2005).
• Palladium-catalyzed Syntheses: It serves as a precursor in palladium-catalyzed reactions to synthesize ladder-type pi-conjugated heteroacenes, crucial for the development of novel organic electronic materials. This demonstrates the compound's importance in the field of organic electronics and photonics (Kawaguchi et al., 2007).

Biological and Pharmacological Investigations

• Analgesic Agents: Research has explored derivatives of the compound for their analgesic properties, contributing to the understanding of pain management and the development of new analgesic drugs. This underscores its potential in pharmacological research and therapeutic applications (Boyle et al., 1986).

Material Science Applications

• Polymer Synthesis: The compound is instrumental in synthesizing bio-based benzoxazine monomers for copolymerization, leading to materials with enhanced thermal properties and potential applications in sustainable materials science (Wang et al., 2012).

Angiogenesis Inhibition

• Angiogenesis Inhibition: Derivatives have been synthesized and evaluated as potential inhibitors of angiogenesis, offering insights into cancer treatment and the development of anti-cancer therapies (Braud et al., 2003).